Cas no 948565-92-2 (Fluticasone Impurity 4)

Fluticasone Impurity 4 structure

Product Name:Fluticasone Impurity 4

CAS No:948565-92-2

MF:C₂₉H₃₃F₂NO₇S

MW:577.636634588242

CID:4557702

Update Time:2023-09-21

Fluticasone Impurity 4 Chemical and Physical Properties

Names and Identifiers

- Fluticasone Impurity 4
- 6α,9α-difluoro-17α-[(2-furylcarbonyl)oxy]-11β-hydroxy-16α-methyl-3-oxoandrost-1,4-dien-17β-thiocarboxylic acid S-N,N-dimethylcarbamoyl ester
- BNKY012-FF03
- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-3-oxo-, anhydrosulfide with N,N-dimethylcarbamothioic acid, (6α,11β,16α,17α)-
- (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-17-((furan-2-carbonyl)oxy)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H- cyclopenta[a] phenanthrene-17-carboxylic dimethylcarbamic thioanhydride
- Fluticasone furoate impurity 13
- Inchi： 1S/C29H33F2NO7S/c1-15-11-17-18-13-20(30)19-12-16(33)8-9-26(19,2)28(18,31)22(34)14-27(17,3)29(15,24(36)40-25(37)32(4)5)39-23(35)21-7-6-10-38-21/h6-10,12,15,17-18,20,22,34H,11,13-14H2,1-5H3/t15-,17+,18+,20+,22+,26+,27+,28+,29+/m1/s1
- InChI Key： IAKJMGJVBYGFCU-UOLQNJLPSA-N
- SMILES： O([C@@]1([C@H](C)C[C@H]2[C@@H]3C[C@H](F)C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)F)=O)C(=O)SC(=O)N(C)C)C(C1OC=CC=1)=O

Fluticasone Impurity 4 Production Method

Production Method 1

397864-63-0

16420-13-6

948565-92-2

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran ; 10 - 15 °C; 4 h, rt
1.2 Reagents: Dimethylacetamide Solvents: Water ; 2 h, 0 °C

Reference

: Preparation of novel 11β-hydroxyandrost-4-en-3-ones for therapeutic use as anti-inflammatory agents

, World Intellectual Property Organization, , ,

Production Method 2

397864-63-0

16420-13-6

948565-92-2

Reaction Conditions

1.1 Reagents: Diethylamine , Potassium iodide Solvents: Methyl ethyl ketone , Water ; 20 - 30 °C; 0.5 h, 25 - 35 °C

Reference

: High-purity fluticasone furoate and its preparation method

, China, , ,

Production Method 3

397864-63-0

16420-13-6

948565-92-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methyl ethyl ketone ; 10 - 20 °C; 10 min, 10 - 20 °C
1.2 10 min, 10 - 20 °C
1.3 Reagents: Sodium iodide Solvents: Water ; 5 h, 15 - 20 °C
1.4 Solvents: Dimethylacetamide ; 10 min, 15 - 20 °C
1.5 Reagents: Water ; 5 °C; 1 h, 0 - 10 °C

Reference

: Preparation method of Fluticasone furoate

, China, , ,

Production Method 4

397864-63-0

16420-13-6

948565-92-2

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Sodium iodide Solvents: Methyl ethyl ketone ; 2 h, rt → 75 °C

Reference

: Process for preparing Fluticasone propionate/furoate

, India, , ,

Fluticasone Impurity 4 Raw materials

Fluticasone Impurity 4 Preparation Products

Fluticasone Impurity 4 (948565-92-2)

Fluticasone Impurity 4 Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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